4-(3,4-difluorophenoxy)butanoic acid

• CAS No.: 1094686-26-6
• Molecular Formula: C10H10F2O3
• Molecular Weight: 216.2

Description

4-(3,4-Difluorophenoxy)butanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by a butanoic acid backbone linked to a 3,4-difluorophenoxy group at the C4 position. This structural motif combines the electron-withdrawing effects of fluorine atoms with the hydrophobic phenoxy chain, influencing its physicochemical and biochemical properties. The fluorine substituents likely enhance metabolic stability and binding affinity in biological systems compared to non-fluorinated analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,4-difluorophenoxy)butanoic acid typically involves the reaction of 3,4-difluorophenol with butanoic acid derivatives under specific conditions. One common method includes the use of a base such as sodium hydroxide to facilitate the nucleophilic substitution reaction, followed by acidification to obtain the final product .

Industrial Production Methods

Industrial production of 4-(3,4-difluorophenoxy)butanoic acid may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the consistency and quality of the product .

Chemical Reactions Analysis

Types of Reactions

4-(3,4-Difluorophenoxy)butanoic acid undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or alkanes.

Substitution: It can participate in nucleophilic substitution reactions, especially at the phenoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Bases like sodium hydroxide or potassium carbonate are typically employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

4-(3,4-Difluorophenoxy)butanoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It serves as a tool for studying enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(3,4-difluorophenoxy)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the desired effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Substituent Comparison on Phenoxybutanoic Acid Derivatives

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Key Properties/Applications	Reference
4-(3,4-Difluorophenoxy)butanoic acid	3-F, 4-F	C₁₀H₉F₂O₃	Potential herbicide/enzyme substrate
4-(2,4-Dichlorophenoxy)butanoic acid	2-Cl, 4-Cl	C₁₀H₉Cl₂O₃	Herbicide research
4-(4-Methoxyphenoxy)butanoic acid	4-OCH₃	C₁₁H₁₄O₄	Reduced catalytic efficiency in GH3.15 enzyme
4-(3-Fluoro-4-methylphenyl)butanoic acid	3-F, 4-CH₃	C₁₁H₁₃FO₂	Increased lipophilicity

Key Findings :

• Fluorine and chlorine substituents enhance electron-withdrawing effects, improving stability and enzyme interaction. For example, 4-(3,4-difluorophenoxy)butanoic acid may exhibit superior binding to auxin-metabolizing enzymes (e.g., GH3.15) compared to methoxy-substituted analogs like 4-(4-methoxyphenoxy)butanoic acid .
• Chlorinated derivatives (e.g., 4-(2,4-dichlorophenoxy)butanoic acid) are widely used in herbicide formulations, suggesting that halogen type and position influence agrochemical activity .

Chain Length and Functional Group Variations

Table 2: Chain Length and Functional Group Impact

Compound Name	Chain Length (Carboxylate to Phenyl)	Functional Group	Catalytic Efficiency (GH3.15)	Reference
4-Phenoxybutyric acid	4 carbons	Ether linkage	Moderate
5-Phenylvaleric acid	5 carbons	Ether linkage	High
Methyl 4-(3,4-dihydroxybenzamido)butanoate	4 carbons	Amide linkage	Antimicrobial activity (MIC: 64 µg/mL)
4-(3,4-Difluorophenoxy)benzoic acid	N/A (benzoic acid backbone)	Ether linkage	Not reported

Key Findings :

• Longer chains (e.g., 5-phenylvaleric acid) improve catalytic efficiency in GH3.15 due to enhanced flexibility and substrate-enzyme interactions .
• Amide-containing analogs (e.g., methyl 4-(3,4-dihydroxybenzamido)butanoate) exhibit antimicrobial activity against plant pathogens, highlighting the role of functional groups in bioactivity .

Fluorination Patterns and Bioactivity

Fluorine placement significantly impacts molecular interactions. For instance:

• 3,4-Difluoro substitution: Enhances metabolic stability and enzyme binding compared to mono-fluoro or non-fluorinated analogs .
• Hexafluorinated analogs (e.g., 2,2,3,3,4,4-hexafluoro-4-(heptafluoropropan-2-yloxy)butanoic acid) exhibit extreme fluorination, which may confer unique surfactant or material science applications .